Cas no 305850-41-3 (2-(4-Phenylphenoxy)-N'-[(2,3,4-trimethoxyphenyl)methylidene]acetohydrazide)

2-(4-Phenylphenoxy)-N'-[(2,3,4-trimethoxyphenyl)methylidene]acetohydrazide is a hydrazide-based compound featuring a phenylphenoxy acetohydrazide core linked to a 2,3,4-trimethoxybenzylidene moiety. This structure imparts potential biological activity, particularly in medicinal chemistry applications, due to the presence of multiple methoxy groups and a conjugated hydrazone functionality. The compound’s design allows for interactions with biological targets, such as enzymes or receptors, making it a candidate for pharmacological studies. Its synthetic versatility also enables further derivatization for structure-activity relationship investigations. The phenylphenoxy group enhances lipophilicity, potentially improving membrane permeability, while the trimethoxyphenyl moiety may contribute to binding affinity in target-specific interactions. This compound is suited for research in drug discovery and biochemical studies.

2-(4-Phenylphenoxy)-N'-[(2,3,4-trimethoxyphenyl)methylidene]acetohydrazide structure

305850-41-3 structure

Product Name:2-(4-Phenylphenoxy)-N'-[(2,3,4-trimethoxyphenyl)methylidene]acetohydrazide

CAS No:305850-41-3

MF:C₂₄H₂₄N₂O₅

MW:420.457766532898

CID:6784466

PubChem ID:9629472

Update Time:2025-05-22

2-(4-Phenylphenoxy)-N'-[(2,3,4-trimethoxyphenyl)methylidene]acetohydrazide Chemical and Physical Properties

Names and Identifiers

- 305850-41-3
- 2-(4-Phenylphenoxy)-N'-[(2,3,4-trimethoxyphenyl)methylidene]acetohydrazide
- Inchi： 1S/C24H24N2O5/c1-28-21-14-11-19(23(29-2)24(21)30-3)15-25-26-22(27)16-31-20-12-9-18(10-13-20)17-7-5-4-6-8-17/h4-15H,16H2,1-3H3,(H,26,27)/b25-15+
- InChI Key： JISZLGNVXWCMSH-MFKUBSTISA-N
- SMILES： O(CC(N/N=C/C1C=CC(=C(C=1OC)OC)OC)=O)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 420.16852187g/mol
Monoisotopic Mass: 420.16852187g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 31
Rotatable Bond Count: 9
Complexity: 558
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 78.4Å²

2-(4-Phenylphenoxy)-N'-[(2,3,4-trimethoxyphenyl)methylidene]acetohydrazide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
1PlusChem	1P0202TQ-25mg	2-(4-Phenylphenoxy)-N'-[(2,3,4-trimethoxyphenyl)methylidene]acetohydrazide	305850-41-3	tech	25mg	$120.00	2024-05-06
1PlusChem	1P0202TQ-100mg	2-(4-Phenylphenoxy)-N'-[(2,3,4-trimethoxyphenyl)methylidene]acetohydrazide	305850-41-3	tech	100mg	$394.00	2024-05-06

2-(4-Phenylphenoxy)-N'-[(2,3,4-trimethoxyphenyl)methylidene]acetohydrazide Related Literature

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5. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550

Additional information on 2-(4-Phenylphenoxy)-N'-[(2,3,4-trimethoxyphenyl)methylidene]acetohydrazide

Comprehensive Overview of 2-(4-Phenylphenoxy)-N'-[(2,3,4-trimethoxyphenyl)methylidene]acetohydrazide (CAS No. 305850-41-3)

2-(4-Phenylphenoxy)-N'-[(2,3,4-trimethoxyphenyl)methylidene]acetohydrazide (CAS No. 305850-41-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of hydrazide derivatives, which are known for their diverse biological activities. The presence of a phenylphenoxy group and a trimethoxyphenyl moiety in its structure makes it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for hydrazide-based compounds has surged, particularly in the context of drug discovery and development. The compound's CAS No. 305850-41-3 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in modern scientific inquiries. Researchers are particularly intrigued by its potential as a kinase inhibitor or anti-inflammatory agent, topics that align with current trends in precision medicine and targeted therapies.

The synthesis of 2-(4-Phenylphenoxy)-N'-[(2,3,4-trimethoxyphenyl)methylidene]acetohydrazide involves a multi-step process, often starting with the condensation of 4-phenylphenol with chloroacetyl chloride, followed by hydrazide formation. Its molecular weight and solubility profile are critical parameters for its application in various experimental settings. The compound's trimethoxyphenyl group is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules, including those with antioxidant and neuroprotective properties.

From an SEO perspective, keywords such as "hydrazide derivatives," "CAS 305850-41-3," and "phenylphenoxy acetohydrazide" are highly relevant, as they are frequently queried by researchers and industry professionals. The compound's potential role in cancer research and neurodegenerative diseases also aligns with trending topics in biomedical science. For instance, its structural similarity to known HDAC inhibitors has prompted investigations into its epigenetic modulation capabilities.

In addition to its pharmaceutical potential, 2-(4-Phenylphenoxy)-N'-[(2,3,4-trimethoxyphenyl)methylidene]acetohydrazide is also studied for its material science applications. Its aromatic and conjugated systems make it a candidate for organic electronics, such as OLEDs or sensors. This dual applicability in both life sciences and advanced materials underscores its versatility and broad appeal.

Quality control and analytical characterization of this compound are paramount, with techniques like HPLC, NMR, and mass spectrometry being routinely employed. The compound's stability under various conditions is another area of active research, particularly for formulation scientists aiming to develop drug delivery systems.

In summary, 2-(4-Phenylphenoxy)-N'-[(2,3,4-trimethoxyphenyl)methylidene]acetohydrazide (CAS No. 305850-41-3) represents a promising scaffold in both medicinal chemistry and materials science. Its multifaceted applications, coupled with the growing interest in hydrazide chemistry, position it as a compound of enduring significance in scientific research.